6-Acetylpicolinonitrile
Overview
Description
6-Acetylpicolinonitrile is a chemical compound with the CAS Number: 159307-02-5 and a molecular weight of 146.15 . It is a solid substance and is used as an intermediate in the synthesis of other drugs .
Molecular Structure Analysis
The molecular structure of 6-Acetylpicolinonitrile is represented by the linear formula C8H6N2O . Further details about its molecular structure are not available in the search results.Chemical Reactions Analysis
While 6-Acetylpicolinonitrile is known to be used in the synthesis of other drugs , specific chemical reactions involving this compound are not provided in the search results.Physical And Chemical Properties Analysis
6-Acetylpicolinonitrile is a solid substance . It has a molecular weight of 146.15 . More specific physical and chemical properties are not provided in the search results.Scientific Research Applications
Preparation of Iminopyridine Oxazoline Cobalt Complexes
“6-Acetylpicolinonitrile” is used as a synthetic reagent in the preparation of iminopyridine oxazoline cobalt complexes . These complexes are used as catalysts for enantioselective hydroboration of disubstituted aryl alkenes . This process is crucial in the field of organic chemistry for the synthesis of complex molecules.
Mechanism of Action
Target of Action
6-Acetylpicolinonitrile is primarily used as a synthetic reagent in the preparation of other compounds
Mode of Action
It is used in the synthesis of iminopyridine oxazoline cobalt complexes, which act as catalysts for enantioselective hydroboration of disubstituted aryl alkenes .
Result of Action
The primary result of the action of 6-Acetylpicolinonitrile is the formation of other compounds through chemical synthesis. It is used in the preparation of iminopyridine oxazoline cobalt complexes . The specific molecular and cellular effects of these complexes depend on their structure and the context in which they are used.
Safety and Hazards
Future Directions
Specific future directions for research or applications involving 6-Acetylpicolinonitrile are not provided in the search results. As an intermediate in drug synthesis , its use may continue to evolve with advancements in pharmaceutical research and development.
Relevant Papers While the search results mention that there are peer-reviewed papers related to 6-Acetylpicolinonitrile , specific papers or their content are not provided in the search results. Therefore, a detailed analysis of relevant papers is not possible based on the current information.
properties
IUPAC Name |
6-acetylpyridine-2-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O/c1-6(11)8-4-2-3-7(5-9)10-8/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LECIQDJPKUDAHR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=CC(=N1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70570184 | |
Record name | 6-Acetylpyridine-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70570184 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Acetylpicolinonitrile | |
CAS RN |
159307-02-5 | |
Record name | 6-Acetylpyridine-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70570184 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.